Cas no 62422-91-7 (Isobenzofuran, 1,3-bis(4-methylphenyl)-4,7-diphenyl-)

• Product Name: Isobenzofuran, 1,3-bis(4-methylphenyl)-4,7-diphenyl-
• CAS No: 62422-91-7
• MF: C₃₄H₂₆O
• MW: 450.569649219513
• CID: 445325
• PubChem ID: 12325765
• Update Time: 2025-04-19

Isobenzofuran, 1,3-bis(4-methylphenyl)-4,7-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran, 1,3-bis(4-methylphenyl)-4,7-diphenyl-
• 1,3-bis(4-methylphenyl)-4,7-diphenyl-2-benzofuran
• DTXSID70489525
• 62422-91-7
• 4,7-Diphenyl-1,3-di-p-tolylisobenzofuran

• Inchi： 1S/C34H26O/c1-23-13-17-27(18-14-23)33-31-29(25-9-5-3-6-10-25)21-22-30(26-11-7-4-8-12-26)32(31)34(35-33)28-19-15-24(2)16-20-28/h3-22H,1-2H3
• InChI Key： TYFBCNLPMMMYDK-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)=C2C(C3C=CC=CC=3)=CC=C(C3C=CC=CC=3)C2=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 450.19848
• Monoisotopic Mass: 450.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14